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Compound of Interest

Compound Name: 5-Decanol

Cat. No.: B1670017 Get Quote

This technical guide provides a comprehensive overview of the available thermochemical data

for 5-decanol. It is intended for researchers, scientists, and drug development professionals

who require detailed information on the thermodynamic properties of this secondary alcohol.

This document collates both calculated and experimental data, details relevant experimental

methodologies, and presents logical workflows for data determination.

Core Thermochemical Data
The thermochemical properties of 5-decanol are crucial for understanding its behavior in

various chemical and biological systems. The following tables summarize the key available

data.

Table 1: General and Physical Properties of 5-Decanol
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Property Value Unit Source/Method

Molecular Formula C₁₀H₂₂O - -

Molecular Weight 158.28 g/mol -

CAS Number 5205-34-5 - -

Appearance
Colorless to pale

yellow liquid
- [1][2]

Boiling Point 211.0 °C Estimated

Melting Point 9 °C [3]

Density 0.826 g/mL at 25 °C [3]

Table 2: Thermochemical Properties of 5-Decanol

Property Value Unit Source/Method

Standard Enthalpy of

Formation (gas,

ΔfH°gas)

-407.24 kJ/mol
Cheméo (Joback

Method)[4]

Enthalpy of Fusion

(ΔfusH°)
22.22 kJ/mol

Cheméo (Joback

Method)[4]

Enthalpy of

Vaporization (ΔvapH°)
54.14 kJ/mol

Cheméo (Joback

Method)[4]

Constant Pressure

Heat Capacity (liquid,

Cp,liquid)

405.77 J/mol·K
NIST WebBook

(Experimental)[5]

Standard Enthalpy of

Combustion (liquid,

ΔcH°liquid)

-6619 ± 8 kJ/mol

NIST WebBook

(Experimental, for 1-

Decanol)

Standard Entropy

(liquid, S°)
~361 J/(mol·K)

Estimated based on n-

octane[6]
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Note: Experimental data for the standard enthalpy of combustion and standard entropy of 5-
decanol are not readily available. The values presented are for its isomer, 1-decanol, and

should be used as an approximation.

Experimental Protocols
The determination of thermochemical data relies on precise experimental techniques. Below

are detailed methodologies for key experiments.

Enthalpy of Combustion by Bomb Calorimetry
The standard enthalpy of combustion of a compound like 5-decanol can be determined using

an adiabatic bomb calorimeter.

Methodology:

Sample Preparation: A precisely weighed sample of high-purity 5-decanol (typically around 1

gram) is placed in a sample holder within the calorimeter's bomb.

Bomb Assembly: The bomb is sealed and pressurized with pure oxygen to approximately 15

atm.[7]

Calorimeter Setup: The bomb is placed in a bucket of a known mass of water. The entire

assembly is housed in an insulating jacket to create adiabatic conditions.

Ignition and Data Acquisition: The sample is ignited via an electrical fuse. The temperature of

the water is monitored and recorded at regular intervals until a constant temperature is

reached.

Calculation: The heat released by the combustion of the sample is calculated from the

temperature rise of the water and the heat capacity of the calorimeter system. The enthalpy

of combustion is then determined on a molar basis. The heat capacity of the calorimeter is

typically determined by combusting a standard substance with a known enthalpy of

combustion, such as benzoic acid.[7]
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Preparation Combustion Analysis

Weigh 5-Decanol Place in Bomb Seal and Pressurize Ignite Sample Monitor Temperature Calculate Heat Released (q) Calculate Enthalpy of Combustion (ΔcH°)

Click to download full resolution via product page

Workflow for Bomb Calorimetry

Heat Capacity by Adiabatic Calorimetry
The constant pressure heat capacity of liquid 5-decanol can be measured using an adiabatic

calorimeter.

Methodology:

Sample Preparation: A known mass of purified 5-decanol is placed in a sample container

within the calorimeter.

Calorimeter Setup: The sample container is surrounded by an adiabatic shield, and the entire

assembly is placed in a vacuum chamber to minimize heat exchange with the surroundings.

Heating and Data Acquisition: A known amount of electrical energy is supplied to the sample,

causing a small increase in temperature. The temperature is precisely measured before and

after the energy input.

Calculation: The heat capacity is calculated by dividing the amount of energy supplied by the

resulting temperature change. This measurement is repeated over a range of temperatures

to determine the heat capacity as a function of temperature.

Logical Relationships in Thermochemistry
The various thermochemical properties are interconnected through the fundamental laws of

thermodynamics.
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Thermodynamic Relationships

Enthalpy (H)

Gibbs Free Energy (G) Heat Capacity (Cp)

 dH = CpdT

Entropy (S)

 G = H - TS

Temperature (T) Pressure (P)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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